molecular formula C7H5Cl2N3O2S B8331751 5,6-Dichloro-3-hydrazino-1,2-benzisothiazole 1,1-dioxide

5,6-Dichloro-3-hydrazino-1,2-benzisothiazole 1,1-dioxide

Cat. No.: B8331751
M. Wt: 266.10 g/mol
InChI Key: DGINKCHMJLGPMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-Dichloro-3-hydrazino-1,2-benzisothiazole 1,1-dioxide is a useful research compound. Its molecular formula is C7H5Cl2N3O2S and its molecular weight is 266.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H5Cl2N3O2S

Molecular Weight

266.10 g/mol

IUPAC Name

(5,6-dichloro-1,1-dioxo-1,2-benzothiazol-3-yl)hydrazine

InChI

InChI=1S/C7H5Cl2N3O2S/c8-4-1-3-6(2-5(4)9)15(13,14)12-7(3)11-10/h1-2H,10H2,(H,11,12)

InChI Key

DGINKCHMJLGPMC-UHFFFAOYSA-N

Canonical SMILES

C1=C2C(=CC(=C1Cl)Cl)S(=O)(=O)N=C2NN

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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O=C1NS(=O)(=O)c2cc(Cl)c(Cl)cc21
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Synthesis routes and methods II

Procedure details

50.2 g (0.2 mol) of 5,6-dichloro-3-keto-2H,3H-1,2-benzisothiazole 1,1-dioxide in 200 ml of diethylene glycol are stirred with 35 g of hydrazine hydrate for 30 hours at 160° C. to 165° C. Working up analogously to Example 1 gives 31.7 g (63% of theory) of 5,6-dichloro-3-hydrazino-1,2-benzisothiazole 1,1-dioxide which decomposes at 276° C.
Name
5,6-dichloro-3-keto-2H,3H-1,2-benzisothiazole 1,1-dioxide
Quantity
50.2 g
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reactant
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35 g
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200 mL
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solvent
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